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Compound of Interest

Compound Name: Fmoc-leucine-13C

Cat. No.: B1591251

A Technical Guide to N-(9-
Fluorenylmethoxycarbonyl)-L-leucine-**C

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the chemical structure and properties of N-
(9-Fluorenylmethoxycarbonyl)-L-leucine-13C (Fmoc-L-Leucine-13C). This isotopically labeled
amino acid derivative is a critical reagent in peptide synthesis, proteomics, metabolomics, and
drug development.[1][2] The incorporation of a stable isotope allows for precise tracking and
guantification of peptides and proteins in complex biological systems.[2][3]

Chemical Structure and Composition

Fmoc-L-Leucine-13C is a derivative of the essential amino acid L-leucine. It is characterized by
two key modifications:

e N-terminal Protection: The alpha-amino group of L-leucine is protected by a 9-
fluorenylmethoxycarbonyl (Fmoc) group. This bulky, base-labile protecting group is
fundamental to its application in Fmoc-based solid-phase peptide synthesis (SPPS).

* |sotopic Labeling: The molecule contains one or more Carbon-13 (33C) atoms in place of the
naturally more abundant Carbon-12 (*2C). The position and number of 13C atoms can vary
depending on the synthetic process and intended application. Common labeling patterns
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include labeling at the carboxyl carbon (C1) or uniformly across all six carbon atoms of the
leucine moiety.[4][5]

The IUPAC name for this compound is (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-
methylpentanoic acid, with the position of the 13C specified (e.g., -1-13C).[6][7]

Below is a diagram illustrating the relationship between the core components of the molecule.

1. Start
(Resin with growing peptide)

2. Fmoc Deprotection
(Piperidine treatment)

3. Washing
(e.g., DMF, DCM)

N-(9-Fluorenylmethoxycarbonyl)-L-leucine-13C 4. Coupling
(Add Fmoc-L-Leu-3C + activators)

L-Leucine-13C Core Fmoc Group
(CeH12NO2) (C15H1102)

, , 5. Washing
Via a{amino group Attached to ((e.g., DMF, DCM))

Amide Bond

(-NH-CO-)
6. End of Cycle
(Peptide is one residue longer)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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